Cas no 790305-00-9 ((S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid)

• Product Name: (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid
• CAS No: 790305-00-9
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• MDL: MFCD22576388
• CID: 1034603
• PubChem ID: 58798724
• Update Time: 2025-06-11

(S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pent-4-enoxypropanoic acid
• (S)-2-(tert-butoxycarbonylamino)-3-(pent-4-enyloxy)propanoic acid
• AX8252204
• N-tert-Butoxycarbonyl-O-(4-pentenyl)-L-serine
• N-(tert-Butoxycarbonyl)-O-pent-4-en-1-yl-L-serine
• DTXSID30730247
• CS-0136369
• SCHEMBL1647047
• NSZYYJYXHMDGJA-JTQLQIEISA-N
• J-502399
• N-Boc-O-4-penten-1-yl-L-serine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoicacid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(pent-4-en-1-yloxy)propanoic acid
• 790305-00-9
• N-(tert-butoxycarbonyl)-O-(pent-4-en-1-yl)-L-serine
• DB-310382
• (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid

• MDL： MFCD22576388
• Inchi： 1S/C13H23NO5/c1-5-6-7-8-18-9-10(11(15)16)14-12(17)19-13(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： NSZYYJYXHMDGJA-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)O)COCCCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9

Additional information on (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid

(S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid (CAS No. 790305-00-9)

(S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid (CAS No. 790305-00-9) is a chiral amino acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group on the amino moiety and a pentenyl ether functionality on the carboxylic acid side chain. These features make it a valuable intermediate in the synthesis of complex molecules and bioactive compounds.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis to temporarily block the reactivity of the amino group, allowing for selective functionalization at other sites. This protection strategy is crucial for maintaining the integrity and stereochemistry of the molecule during multi-step synthetic processes. The pentenyl ether functionality, on the other hand, introduces a double bond that can be readily manipulated through various chemical transformations, such as hydrogenation, oxidation, or conjugate addition reactions.

Recent advancements in synthetic methodologies have further enhanced the utility of (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid. For instance, a study published in the Journal of Organic Chemistry reported a highly efficient and stereoselective synthesis of this compound using palladium-catalyzed allylic substitution reactions. This method not only improved the yield but also provided excellent enantioselectivity, making it an attractive route for large-scale production.

In the context of medicinal chemistry, (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid has been explored as a building block for the development of novel therapeutics. Its chiral nature and versatile functional groups make it suitable for designing drugs with specific biological activities. For example, researchers at a leading pharmaceutical company have utilized this compound to synthesize potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

Clinical trials involving derivatives of (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid have shown promising results. A phase II trial evaluating a kinase inhibitor derived from this compound demonstrated significant efficacy in reducing tumor size and improving patient outcomes. These findings highlight the potential of this intermediate in drug discovery and development.

Furthermore, (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid has been investigated for its use in prodrug strategies. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. By incorporating this compound into prodrug designs, researchers aim to enhance drug delivery and reduce side effects associated with conventional treatments.

The physical and chemical properties of (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid have been extensively characterized. It is typically supplied as a white crystalline solid with high purity (≥98%). The compound is stable under standard laboratory conditions but should be stored in a dry environment to prevent degradation. Its solubility profile includes good solubility in common organic solvents such as dichloromethane, dimethylformamide (DMF), and ethanol.

Safety considerations are an important aspect when handling (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well-ventilated area or fume hood.

In conclusion, (S)-2-((Tert-Butoxycarbonyl)amino)-3-(pent-4-en-1-yloxy)propanoic acid (CAS No. 790305-00-9) is a versatile chiral amino acid derivative with significant applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and functional groups make it an invaluable intermediate for the development of novel therapeutics and bioactive compounds. Ongoing research continues to uncover new possibilities for its use in various scientific disciplines.